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Compound of Interest

Compound Name: 5-(Methylsulfonyl)-1H-indole

Cat. No.: B2917445 Get Quote

The responsible management of chemical waste is a cornerstone of laboratory safety and

environmental stewardship. For researchers and drug development professionals, handling

novel or specialized compounds like 5-(Methylsulfonyl)-1H-indole requires a disposal

protocol that is not only compliant with regulations but also grounded in a deep understanding

of the material's potential hazards. This guide provides a comprehensive, step-by-step

procedure for the safe disposal of 5-(Methylsulfonyl)-1H-indole, moving beyond a simple

checklist to explain the critical reasoning behind each action.

Hazard Identification: Understanding the "Why"
Before any disposal procedure can be established, a thorough risk assessment is paramount.

While a specific, detailed Safety Data Sheet (SDS) for 5-(Methylsulfonyl)-1H-indole may lack

exhaustive disposal information, data from suppliers and chemically similar compounds provide

a clear hazard profile.[1][2]

Key Identified Hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
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These classifications mandate that 5-(Methylsulfonyl)-1H-indole be treated as a hazardous

substance. Direct exposure can pose a significant health risk, and improper disposal could lead

to environmental contamination.[3] Therefore, this compound and any materials contaminated

with it must never be disposed of in standard trash receptacles or washed down the sewer

drain.[3] The core principle is to contain, label, and transfer the waste to personnel certified to

handle its final disposition.

Compound Profile: 5-(Methylsulfonyl)-1H-

indole

CAS Number 152879-73-7[1][4]

Molecular Formula C₉H₉NO₂S[2][4]

Molecular Weight 195.24 g/mol [2][4]

Physical Form Solid

GHS Hazard Statements H302, H315, H319, H335[2]

Primary Disposal Route

Collection as Hazardous Chemical Waste for

disposal via an approved waste contractor.[5][6]

[7][8][9]

The Disposal Workflow: A Step-by-Step Protocol
The following procedure ensures that all waste streams containing 5-(Methylsulfonyl)-1H-
indole are managed safely and in accordance with stringent regulatory standards like the

Resource Conservation and Recovery Act (RCRA).[3]

Step 1: Waste Segregation and Characterization
Proper disposal begins at the point of generation. It is crucial to segregate waste streams to

prevent potentially dangerous chemical reactions.[3]

Unused or Expired Pure Compound: Keep in its original, clearly labeled container. If the

original container is compromised, transfer it to a new, appropriate container (see Step 2)

and label it immediately.
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Contaminated Labware: This includes items like pipette tips, gloves, weigh boats, and vials.

These items are considered contaminated solid waste. They should be collected in a

designated, lined container separate from non-hazardous lab trash.

Solutions: Collect all aqueous and solvent solutions containing 5-(Methylsulfonyl)-1H-
indole as liquid hazardous waste. Do not mix with incompatible waste streams (e.g., strong

acids, bases, or oxidizing agents).[9]

Step 2: Container Selection and Management
The integrity of your waste container is critical for preventing leaks and exposures.

Compatibility: Use containers made of materials chemically compatible with the waste. For

solid waste, a heavy-duty plastic bag-lined pail is suitable.[10] For liquid waste, the original

container or a designated plastic or glass waste bottle is preferred.[11][12]

Condition: All containers must be in good condition, free from cracks or deterioration, with a

secure, leak-proof lid.[3][12]

Closure: Waste containers must be kept tightly closed at all times, except when actively

adding waste.[10][11][12] This minimizes the release of vapors and prevents spills.

Step 3: Precise and Compliant Labeling
Proper labeling is a regulatory requirement and essential for the safety of everyone who may

handle the container.[11][13]

Your institution's Environmental Health & Safety (EHS) department will provide specific

hazardous waste labels. The label must be filled out completely and legibly, including:

The words "HAZARDOUS WASTE".[12]

The full, unabbreviated chemical name: "5-(Methylsulfonyl)-1H-indole".

All other components of the waste mixture, including solvents and their approximate

percentages.

The date accumulation started.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b2917445?utm_src=pdf-body
https://www.benchchem.com/product/b2917445?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=CC41403CB&productDescription=1-METHYL-1H-INDOLE-5-SUL+250MG&vendorId=VN00092202&countryCode=US&language=en
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.ptb.de/cms/fileadmin/internet/fachabteilungen/abteilung_q/q.3_internationale_zusammenarbeit/publikationen/PTB_Info_Chemical_Waste_Management_EN.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b2917445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2917445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The specific hazards associated with the waste (e.g., "Irritant," "Harmful if Swallowed").

Step 4: Accumulation in a Satellite Accumulation Area
(SAA)
Designate a specific location in the lab, at or near the point of waste generation, as a Satellite

Accumulation Area (SAA).[11]

Storage: Store the waste container within the SAA. For liquids, secondary containment (such

as a chemical-resistant tray) is mandatory to contain potential spills.[3][10]

Volume Limits: Do not accumulate more than 55 gallons of hazardous waste in your SAA.

For certain acutely toxic wastes (P-listed), the limit is one quart.[11]

Time Limits: Once a container is full or the 55-gallon limit is reached, it must be removed by

EHS within three days.[11] Under EPA Subpart K, academic labs may have up to 12 months

to have the waste removed from the laboratory, provided accumulation limits are not

exceeded.

Step 5: Final Disposal via EHS
Laboratory personnel should never attempt to treat or dispose of this chemical waste

themselves.

Contact EHS: Once your waste container is full or you are terminating a project, contact your

institution's EHS department to schedule a waste pickup.[10][11]

Professional Handling: EHS will then transport the waste to a central accumulation area

before it is collected by a licensed hazardous waste disposal contractor for final,

environmentally sound disposal, typically via incineration at a permitted facility.

Decontamination of Empty Containers
Even "empty" containers hold residue and must be handled with care.

Triple Rinse: Rinse the empty container with a suitable solvent (one that will solubilize the

compound) three times.
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Collect Rinseate: The first rinseate must be collected and disposed of as liquid hazardous

waste.[10] Subsequent rinses may also require collection depending on local regulations.

Deface Label: Completely remove or deface the original label on the rinsed container.[10]

Final Disposal: Once thoroughly rinsed and dried, the container can typically be disposed of

as non-hazardous solid waste (e.g., in a designated glass disposal box).[10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper management of

waste generated from work with 5-(Methylsulfonyl)-1H-indole.
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Waste Generation & Assessment

Hazardous Waste Protocol Forbidden Pathways

Waste Generated
(Pure compound, contaminated labware, solution)

Is it 5-(Methylsulfonyl)-1H-indole
or contaminated with it?

No Select Compatible,
Labeled Waste Container

Yes

DO NOT
Sewer

DO NOT
Trash

Follow appropriate disposal
protocol for that waste stream.

Segregate from
Incompatible Chemicals

Store in designated SAA
(Keep container closed)

Container Full?
Contact EHS for Pickup

Disposal by Licensed
Hazardous Waste Vendor

Yes

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 5-(Methylsulfonyl)-1H-indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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